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Get Quote

The table below consolidates experimental results for various NAG-containing copolymers, highlighting

their performance in different biological models.

Polymer
Material

Test Model (Cell
Line/Organism)

Key Performance
Metrics

Observed Biological Effect
Source
(Citation)

p(NAG-co-
Ac)
hydrogel

Cancer cells
(Heparanase-driven

malignancies)

Docking score: ~
-11.08 kcal mol⁻¹

Inhibits heparanase activity,
acts as a migratory inhibitor,

induces programmed cell
death, anti-angiogenic.

[1]

p(NAG-Ac-
NAE)
hydrogel

HUVEC cells High cell viability Confirmed as biocompatible. [2]

p(NAG-Ac-
NAE)
hydrogel

PC12 cells Proliferation rate:

152.7 ± 13.7%

Promotes cell proliferation. [2]

p(NAG-Ac-
NAE)
hydrogel

LN229 (Glioblastoma)
& MDA-MB-231

(TNBC) cells

Cytotoxic effect Shows specific cytotoxicity
towards aggressive cancer

cells.

[2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s663276?utm_src=pdf-body
https://www.smolecule.com/products/s663276?utm_src=pdf-interest
https://pubs.rsc.org/en/content/articlelanding/2025/nr/d5nr00079c
https://pubmed.ncbi.nlm.nih.gov/38835196/
https://pubmed.ncbi.nlm.nih.gov/38835196/
https://pubmed.ncbi.nlm.nih.gov/38835196/
https://www.smolecule.com/products/s663276?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Polymer
Material

Test Model (Cell
Line/Organism)

Key Performance
Metrics

Observed Biological Effect
Source
(Citation)

p(NAG-co-
NAPA)(1:4)
NPs

Triple-Negative

Breast Cancer
(TNBC)

IC₅₀: 350 μg mL⁻¹

(with
DHA/piperine

drugs)

Effective treatment against

TNBC with high breast
tissue targeting.

[3]

Detailed Experimental Context and Protocols

The biological effects summarized in the table were characterized using established biomedical research

methodologies. Here is a breakdown of the key experimental approaches referenced in the studies:

Cytotoxicity and Cell Proliferation: These were assessed using standard assays such as MTT,
XTT, or Neutral Red Uptake to measure cell viability and metabolic activity [4]. For example, the

152.7% proliferation rate in PC12 cells was likely determined using such methods [2].
Anti-cancer Activity: The effectiveness against cancer cells was evaluated by determining the IC₅₀
value (the concentration that inhibits 50% of cell growth) [3]. The inhibition of specific enzymes like
heparanase was studied using molecular docking simulations to predict binding affinity and

interaction sites [1].
Biocompatibility: This was confirmed by demonstrating high cell viability in normal human cell lines,

such as HUVECs (Human Umbilical Vein Endothelial Cells) [2].
Mechanical Properties: For hydrogel applications, the storage modulus (G') was measured to

confirm the material's mechanical stability, which is crucial for applications like neuroregeneration [2].

Understanding Biocompatibility Testing Standards

Since the search results did not yield standard regulatory test reports but rather application-focused research,

it is important to distinguish between the two. The "Big Three" tests required by ISO 10993 for medical

device approval are [4]:

Cytotoxicity: Assesses if the material causes cell death or damage.

Sensitization: Evaluates the potential to cause allergic reactions.
Irritation: Determines if the material causes localized inflammation.
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The studies on NAG-based polymers primarily provide evidence of cytocompatibility (positive interaction

with desired cells) and specific cytotoxicity (targeted killing of cancer cells) within a research context,

which is a strong positive indicator but is not a substitute for formal, standardized biocompatibility testing.

Research Workflow Diagram

The following diagram outlines the general workflow from material synthesis to biological characterization,

as reflected in the reviewed studies.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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